Cas no 1804149-49-2 (1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one)

1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one is a specialized organic compound featuring a bromo- and trifluoromethylthio-substituted phenyl ring coupled with a 3-chloropropanone moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and trifluoromethylthio groups enhances its utility in cross-coupling reactions and further functionalization, while the chloropropanone segment offers versatility in nucleophilic substitution pathways. Its well-defined molecular architecture ensures consistent performance in complex synthetic routes, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research and industrial applications.
1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one structure
1804149-49-2 structure
Product Name:1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one
CAS No:1804149-49-2
MF:C10H7BrClF3OS
MW:347.57919049263
CID:4979015
Update Time:2025-06-14

1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one
    • Inchi: 1S/C10H7BrClF3OS/c11-7-5-6(8(16)3-4-12)1-2-9(7)17-10(13,14)15/h1-2,5H,3-4H2
    • InChI Key: CCNBXZHDXAKXFD-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(CCCl)=O)SC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • XLogP3: 4.5
  • Topological Polar Surface Area: 42.4

1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013014160-250mg
1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one
1804149-49-2 97%
250mg
475.20 USD 2021-06-25
Alichem
A013014160-500mg
1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one
1804149-49-2 97%
500mg
806.85 USD 2021-06-25
Alichem
A013014160-1g
1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one
1804149-49-2 97%
1g
1,579.40 USD 2021-06-25

Additional information on 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one

Comprehensive Overview of 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804149-49-2)

The compound 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804149-49-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylthio group and a bromo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one is its versatility in chemical reactions. The presence of both bromo and chloro functional groups allows for further derivatization, enabling the creation of complex molecules. This property is particularly relevant in the context of modern drug development, where researchers are constantly seeking new building blocks for innovative therapies. The trifluoromethylthio moiety, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of pharmaceutical compounds.

In recent years, the demand for fluorinated compounds like 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one has surged, driven by their unique physicochemical properties. Fluorinated molecules are often more resistant to degradation, making them ideal candidates for long-acting medications. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek to minimize waste and improve efficiency in chemical processes. The compound's potential role in these areas makes it a topic of interest for both academic and industrial researchers.

The synthesis of 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one involves carefully controlled reactions to ensure high purity and yield. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize the compound and confirm its structure. These methods are critical for ensuring the reliability of research outcomes, particularly in fields like medicinal chemistry and material science, where precision is paramount.

Another area where 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one shows promise is in the development of agrochemicals. The trifluoromethylthio group is known to enhance the bioactivity of pesticides and herbicides, making this compound a potential candidate for next-generation crop protection products. With the global focus on food security and sustainable agriculture, the agrochemical industry is actively exploring new molecules that can improve yield while minimizing environmental impact.

From a commercial perspective, the availability of 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one is limited, which adds to its value as a research chemical. Suppliers often provide it in small quantities for laboratory use, catering to the needs of academic and industrial researchers. The compound's CAS No. 1804149-49-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In conclusion, 1-(3-Bromo-4-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804149-49-2) is a compound of significant interest due to its structural features and potential applications. Its role in drug discovery, agrochemical development, and material science highlights its versatility and importance in modern chemistry. As research continues to uncover new uses for this molecule, its relevance in scientific and industrial contexts is likely to grow.

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